Cas no 103848-50-6 (Benzaldehyde,2-(2-hydroxyethenyl)-)

• Product Name: Benzaldehyde,2-(2-hydroxyethenyl)-
• CAS No: 103848-50-6
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 125876
• PubChem ID: 57346349
• Update Time: 2025-04-18

Benzaldehyde,2-(2-hydroxyethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(2-hydroxyethenyl)-
• 2-(2-hydroxyethenyl)benzaldehyde
• Benzaldehyde, 2-(2-hydroxyethenyl)- (9CI)
• 103848-50-6
• DTXSID10721158

• Inchi： 1S/C9H8O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-7,10H
• InChI Key： FWNXURGEHOVICL-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C=CO

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.02780